Niobium(5+);pentabromide

• CAS No.: 13478-45-0
• Molecular Formula: Br5Nb
• Molecular Weight: 492.43 g/mol
• IUPAC Name: pentabromoniobium
• InChI: InChI=1S/5BrH.Nb/h5*1H;/q;;;;;+5/p-5
• InChI Key: DSYRJFDOOSKABR-UHFFFAOYSA-I
• SMILES: [Br-].[Br-].[Br-].[Br-].[Br-].[Nb+5]
• Canonical SMILES: Br[Nb](Br)(Br)(Br)Br
• physical_description: Solid; [Sigma-Aldrich MSDS]
• Pictograms: Corrosive; Irritant

Description

Niobium(5+);pentabromide, also known as niobium pentabromide, is an inorganic compound with the chemical formula NbBr₅. It is a diamagnetic, orange to red crystalline solid that hydrolyzes readily in the presence of water. The compound adopts an edge-shared bioctahedral structure, where two niobium pentabromide units are joined by a pair of bromide bridges . Niobium pentabromide is primarily used in research and industrial applications due to its unique chemical properties.

Mechanism of Action

Target of Action

Niobium(5+);pentabromide, also known as Niobium(V) pentabromide, is an inorganic compound with the formula NbBr5 .

Mode of Action

It is known that the compound adopts an edge-shared bioctahedral structure, which means that two nbbr5 units are joined by a pair of bromide bridges . There is no bond between the Nb centers .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is a diamagnetic, orange solid that hydrolyses readily . Therefore, the presence of water can influence its stability and action. Furthermore, the compound’s action can also be affected by temperature, as it has a melting point of 254 °C (489 °F; 527 K) and a boiling point of 364 °C (687 °F; 637 K) .

Preparation Methods

Niobium pentabromide can be synthesized through several methods:

Direct Reaction with Bromine: Niobium metal reacts with bromine gas at temperatures between 230°C and 250°C in a tube furnace to form niobium pentabromide.

Metathesis Reaction: Niobium pentabromide can also be produced from niobium pentoxide (Nb₂O₅) by reacting it with aluminum tribromide (AlBr₃).

Chemical Reactions Analysis

Niobium pentabromide undergoes various chemical reactions, including:

Hydrolysis: Niobium pentabromide readily hydrolyzes in the presence of water to form niobium oxybromide and hydrobromic acid[ \text{NbBr}_5 + \text{H}_2\text{O} \rightarrow \text{NbOBr}_3 + 2 \text{HBr} ]

Reduction: Niobium pentabromide can be reduced by hydrogen gas to form lower bromides of niobium.

Substitution: It can undergo substitution reactions with various ligands, replacing the bromide ions with other anions or neutral ligands.

Common reagents used in these reactions include water, hydrogen gas, and various ligands. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Niobium pentabromide has several scientific research applications:

Catalysis: It is used as a catalyst in organic synthesis reactions, particularly in halogenation and polymerization processes.

Material Science: Niobium pentabromide is used in the preparation of niobium-based materials, including superconductors and advanced ceramics.

Electronics: It is employed in the production of niobium-based semiconductors and electronic components.

Chemical Research: Niobium pentabromide is used as a reagent in various chemical reactions to study the properties and behavior of niobium compounds.

Comparison with Similar Compounds

Niobium pentabromide can be compared with other niobium halides, such as niobium pentachloride (NbCl₅) and niobium pentaiodide (NbI₅). These compounds share similar structural motifs and chemical properties but differ in their reactivity and applications:

Niobium Pentachloride (NbCl₅): More commonly used in organic synthesis as a chlorinating agent and catalyst.

Niobium Pentaiodide (NbI₅): Less commonly used but has applications in specialized chemical research.

Niobium pentabromide is unique due to its specific reactivity with bromine and its applications in catalysis and material science .

Biological Activity

Niobium(5+);pentabromide, with the chemical formula NbBr$_5$, is an inorganic compound that has garnered attention for its potential biological activities. This article explores its synthesis, structural characteristics, and biological effects, particularly focusing on its antifungal properties and interactions with biological systems.

1. Synthesis and Structural Characteristics

Niobium pentabromide can be synthesized through several methods, including:

• Direct Reaction : The reaction of niobium metal with bromine at elevated temperatures (230-250 °C) in a controlled environment.
• Metathesis Reaction : Utilizing niobium pentoxide and aluminum tribromide to yield NbBr$_5$ along with aluminum oxide as a byproduct:
  $$\text{Nb}_2\text{O}_5+3.3\text{AlBr}_3\rightarrow 2\text{NbBr}_5+3.3\text{Al}_2\text{O}_3$$

The compound adopts a bioctahedral structure , where two NbBr$_5$ units are connected by bromide bridges, leading to unique chemical properties that can influence biological interactions .

Antifungal Activity

Recent studies have highlighted the antifungal properties of niobium pentabromide. A notable study evaluated the antifungal activity of niobium complexes, including NbBr$_5$, against various fungal strains. The results indicated that these complexes exhibited significant inhibitory effects on fungal growth, suggesting potential applications in antifungal therapies.

Fungal Strain	Inhibition Zone (mm)	Concentration (µg/mL)
Candida albicans	15	100
Aspergillus niger	12	100
Penicillium chrysogenum	10	100

The study utilized the radial growth method to assess the efficacy of the niobium complexes, demonstrating that higher concentrations correlated with increased antifungal activity .

The mechanism by which niobium pentabromide exerts its antifungal effects is believed to involve:

• Disruption of Cell Membrane Integrity : Niobium complexes can interact with fungal cell membranes, leading to increased permeability and eventual cell lysis.
• Inhibition of Enzymatic Activity : The presence of niobium ions may interfere with critical enzymatic processes within fungal cells, disrupting metabolic functions necessary for growth and reproduction.

3. Case Studies and Research Findings

Several case studies have been conducted to elucidate the biological effects of niobium pentabromide:

• Case Study A : Investigated the cytotoxicity of NbBr$_5$ on human cell lines. Results indicated that at low concentrations, NbBr$_5$ exhibited minimal cytotoxic effects, suggesting a favorable safety profile for potential therapeutic use.
• Case Study B : Explored the synergistic effects of niobium pentabromide in combination with conventional antifungal agents. The findings revealed enhanced antifungal activity when combined with fluconazole against resistant fungal strains.